Barite (Ba(SO4))

• CAS No.: 13462-86-7
• Product Name: Barite (Ba(SO4))
• Molecular Formula: BaSO4; BaO4S
• Molecular Weight: 233.39 g/mol
• IUPAC Name: barium(2+);sulfate
• Standard InChI: InChI=1S/Ba.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
• Standard InChIKey: TZCXTZWJZNENPQ-UHFFFAOYSA-L
• Impurities: Natural impurities are ferric oxide, silicon dioxide, and strontium sulfate.
• SMILES: [O-]S(=O)(=O)[O-].[Ba+2]
• Canonical SMILES: [O-]S(=O)(=O)[O-].[Ba+2]
• Boiling Point: 2912 °F at 760 mm Hg (Decomposes) (NIOSH, 2016); decomposes; 2912°F (decomposes); 2912°F (Decomposes)
• Colorform: Fine, heavy powder or polymorphous crystals; White, orthorhombic crystals; White or yellowish powder; Opaque powde
• Density: 4.25 to 4.5 (NIOSH, 2016); 4.49 g/cu cm; 4.5 g/cm³; 4.25-4.5
• Melting Point: 2876 °F (NIOSH, 2016); 1580; 1580 °C; 2876°F
• Physical Description: Barium sulfate appears as white or yellowish odorless powder or small crystals. Mp: 1580°C (with decomposition). Density: 4.25 -4.5 g cm-3. Insoluble in water, dilute acids, alcohol. Soluble in hot concentrated sulfuric acid. Used as a weighting mud in oil-drilling, in paints, paper coatings, linoleum, textiles, rubber. Administered internally ("barium cocktail") as a radio-opaque diagnostic aid.; DryPowder; Liquid; WetSolid; WetSolid, Liquid; ODOURLESS TASTELESS WHITE OR YELLOWISH CRYSTALS OR POWDER.; White or yellowish, odorless powder.
• Description: Barium Sulfate is the sulfate salt of barium, an alkaline, divalent metal. Barium sulfate is quite insoluble in water, and is used as a radiopaque agent to diagnose gastrointestinal medical conditions. Barium sulfate is taken by mouth or given rectally. (NCI04); Barium sulfate appears as white or yellowish odorless powder or small crystals. Mp: 1580°C (with decomposition). Density: 4.25 -4.5 g cm-3. Insoluble in water, dilute acids, alcohol. Soluble in hot concentrated sulfuric acid. Used as a weighting mud in oil-drilling, in paints, paper coatings, linoleum, textiles, rubber. Administered internally ("barium cocktail") as a radio-opaque diagnostic aid.; Barium sulfate is a metal sulfate with formula BaO4S. Virtually insoluble in water at room temperature, it is mostly used as a component in oil well drilling fluid it occurs naturally as the mineral barite. It has a role as a radioopaque medium. It is a barium salt and a metal sulfate.
• Solubility: 0.0002 % at 64° F (NIOSH, 2016); Very slightly soluble in cold water; 0.00031 g/100 g water at 20 °C; insol in ethanol; Soluble in hot concentrated sulfuric acid; practically insoluble in dilute acids and alcohol; Practically insoluble in organic solvents; very slightly soluble in alkalis and in solution of many salts; Solubility in water: none; (64°F): 0.0002%
• Synonyms: Barite; Baritop; Barium Sulfate; Barium Sulfate (2:1); E Z CAT; E-Z-CAT; EZCAT; Micropaque Oral; Sulfate, Barium
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); 0 mmHg (approx)
• PubChem Compound: 24414
• Last Modified: Nov 11 2021